Methyl 2,6-diacetoxybenzoate

• Molecular Formula: C12H12O6
• Molecular Weight: 252.22 g/mol
• IUPAC Name: methyl 2,6-diacetyloxybenzoate
• InChI: InChI=1S/C12H12O6/c1-7(13)17-9-5-4-6-10(18-8(2)14)11(9)12(15)16-3/h4-6H,1-3H3
• InChI Key: UAFKGMYDLBSXHP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C(=CC=C1)OC(=O)C)C(=O)OC

Description

Methyl 2,6-diacetoxybenzoate is a useful research compound. Its molecular formula is C12H12O6 and its molecular weight is 252.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred 4° solution of Part B 2,6-diacetoxybenzoic acid (5.8 g, mmol) in 4:1 PhMe/MeOH (25 mL) was added 17 mL of 2M TMSCHN2/hexane over 10 min. After tlc analysis (1:1 ETOAc/hexane) revealed complete conversion, the volatiles were removed using a rotary evaporator and the residue purified by silica gel chromatography. 1:1 CH2Cl2/hexane-CH2Cl2 eluted 4.5 g of methyl 2,6-diacetoxybenzoate.